Cas no 1396806-84-0 (1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine)

1-[1-(2H-1,3-Benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine is a structurally complex small molecule featuring a benzodioxole moiety linked to an azetidine ring, further conjugated with a methanesulfonyl-substituted piperazine. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting enzymes or receptors where the benzodioxole and sulfonyl groups may enhance binding affinity or selectivity. The azetidine scaffold contributes to conformational rigidity, potentially improving metabolic stability. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate for developing bioactive compounds. The methanesulfonyl group may further influence solubility and pharmacokinetic properties.
1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine structure
1396806-84-0 structure
Product Name:1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine
CAS No:1396806-84-0
MF:C17H21N3O6S
MW:395.430143117905
CID:5812228
PubChem ID:71785436
Update Time:2025-06-13

1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • [1-(1,3-benzodioxole-5-carbonyl)azetidin-3-yl]-(4-methylsulfonylpiperazin-1-yl)methanone
    • 1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine
    • VU0532811-1
    • 1396806-84-0
    • benzo[d][1,3]dioxol-5-yl(3-(4-(methylsulfonyl)piperazine-1-carbonyl)azetidin-1-yl)methanone
    • AKOS024533032
    • F6125-2467
    • Inchi: 1S/C17H21N3O6S/c1-27(23,24)20-6-4-18(5-7-20)17(22)13-9-19(10-13)16(21)12-2-3-14-15(8-12)26-11-25-14/h2-3,8,13H,4-7,9-11H2,1H3
    • InChI Key: YCIQWRHREHWXDR-UHFFFAOYSA-N
    • SMILES: C(C1CN(C(C2=CC=C3OCOC3=C2)=O)C1)(N1CCN(S(C)(=O)=O)CC1)=O

Computed Properties

  • Exact Mass: 395.11510657g/mol
  • Monoisotopic Mass: 395.11510657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 105Ų

1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine Pricemore >>

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Additional information on 1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine

Comprehensive Overview of 1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine (CAS No. 1396806-84-0)

The compound 1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine (CAS No. 1396806-84-0) is a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure combines a benzodioxole moiety, an azetidine ring, and a methanesulfonylpiperazine group, making it a versatile scaffold for targeting various biological pathways. Researchers are increasingly interested in this compound due to its potential applications in neurodegenerative diseases, inflammation, and oncology, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in computational chemistry and high-throughput screening. The 1,3-benzodioxole component of this molecule is particularly noteworthy, as it is a privileged structure in drug design, often associated with bioactivity and metabolic stability. This has led to a growing number of searches for "benzodioxole derivatives in drug discovery" and "azetidine-based therapeutics," reflecting the scientific community's focus on innovative pharmacophores.

The methanesulfonylpiperazine segment of the molecule adds another layer of functionality, enhancing solubility and bioavailability—a critical factor in modern drug development. This feature addresses common challenges in pharmacokinetics, such as poor absorption and rapid clearance, which are frequently discussed in forums and publications. Keywords like "improving drug solubility with sulfonyl groups" and "piperazine derivatives in CNS drugs" highlight the relevance of this compound in addressing these issues.

From a synthetic perspective, the compound's intricate architecture presents both opportunities and challenges. Chemists are exploring efficient routes to synthesize 1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine, with particular attention to stereoselectivity and yield optimization. This aligns with the broader industry shift toward sustainable and scalable synthetic methods, as evidenced by trending searches for "green chemistry in heterocyclic synthesis" and "catalysis for complex molecules."

In summary, 1-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]-4-methanesulfonylpiperazine (CAS No. 1396806-84-0) represents a compelling case study in the intersection of structural innovation and therapeutic potential. Its multifaceted design caters to contemporary research priorities, making it a compound of interest for both academic and industrial applications. As the scientific community continues to explore its properties, this molecule is poised to contribute meaningfully to the next generation of bioactive agents.

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